2-(6-bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(6-Bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide is a synthetic acetamide derivative characterized by a brominated and methoxy-substituted naphthalene core linked to a 4-pyridyl group via an acetamide bridge. The bromine atom at the 6-position of the naphthyl ring may enhance lipophilicity and influence binding interactions, while the 4-pyridyl group introduces hydrogen-bonding capabilities (see for analogous structures) .
Properties
Molecular Formula |
C18H15BrN2O2 |
|---|---|
Molecular Weight |
371.2 g/mol |
IUPAC Name |
2-(6-bromo-2-methoxynaphthalen-1-yl)-N-pyridin-4-ylacetamide |
InChI |
InChI=1S/C18H15BrN2O2/c1-23-17-5-2-12-10-13(19)3-4-15(12)16(17)11-18(22)21-14-6-8-20-9-7-14/h2-10H,11H2,1H3,(H,20,21,22) |
InChI Key |
VRTOROGOBNSBOI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C2=C(C=C1)C=C(C=C2)Br)CC(=O)NC3=CC=NC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(6-bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide typically involves multiple steps:
Methoxylation: The addition of a methoxy group to the naphthalene ring.
Acetamide Formation: The formation of the acetamide linkage.
Pyridine Coupling: The coupling of the acetamide with the pyridine ring.
Each step requires specific reagents and conditions, such as bromine for bromination, methanol for methoxylation, and acetic anhydride for acetamide formation.
Industrial Production Methods
Industrial production methods would likely involve optimizing the reaction conditions for large-scale synthesis, including the use of catalysts, temperature control, and purification techniques to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy group or the naphthalene ring.
Reduction: Reduction reactions could target the bromine atom or the acetamide linkage.
Substitution: The bromine atom on the naphthalene ring can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.
Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.
Major Products
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a quinone derivative, while reduction could produce a dehalogenated compound.
Scientific Research Applications
2-(6-bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide may have various applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.
Medicine: Potential use as a lead compound for drug development.
Industry: Applications in materials science or as a chemical intermediate.
Mechanism of Action
The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Generally, it could interact with molecular targets such as enzymes or receptors, affecting their function and leading to a biological response. The pathways involved would be specific to the target and the type of activity being investigated.
Comparison with Similar Compounds
Anti-Cancer Activity: Substituent-Dependent Efficacy
Several acetamide derivatives with aromatic or heteroaromatic substituents demonstrate anti-cancer activity. For example:
- N-(4-Methoxyphenyl)-2-(4-pyrrolidin-1-ylquinazoline-2-sulfonyl)acetamide (38) and related compounds exhibited potent inhibition against HCT-1, SF268, HT-15, MCF-7, and PC-3 cancer cell lines in MTT assays () .
- 2-(3-Chloro-4-hydroxyphenyl)-N-phenethylacetamide (13) showed enhanced 17β-hydroxysteroid dehydrogenase type 2 (17β-HSD2) inhibition due to hydrophobic interactions from its second aromatic ring () .
However, the absence of sulfonyl or morpholinyl groups (as in compounds 38–40) may limit its anti-cancer scope unless optimized .
Anti-Microbial and Anti-Fungal Activity
Acetamides with sulfur-containing substituents, such as 2-(4-(benzo[d]thiazol-5-ylsulfonyl)piperazin-1-yl)-N-(3,5-difluorophenyl)acetamide (47) , displayed activity against gram-positive bacteria and fungi () . The thiazole and sulfonyl groups likely enhance membrane penetration and target engagement.
Comparison with Target Compound :
The target compound lacks sulfur-based functional groups but includes a pyridyl moiety, which may offer moderate anti-microbial activity through nitrogen-mediated interactions. However, its brominated naphthyl group could reduce solubility, limiting bioavailability compared to smaller aryl derivatives .
Enzyme Inhibition and Structural Insights
Crystal structure analyses of acetamides like 2-(4-bromophenyl)-N-(pyrazin-2-yl)acetamide reveal that dihedral angles between aromatic rings (e.g., 54.6° in ) and intermolecular hydrogen bonding influence stability and activity .
Intramolecular hydrogen bonds (e.g., C–H···O) observed in analogous structures () may stabilize its active conformation .
Table 1: Key Properties of Selected Acetamides
| Compound Name | Molecular Weight | Key Substituents | Biological Activity | Reference |
|---|---|---|---|---|
| Target Compound | ~385.26* | 6-Bromo-2-methoxynaphthyl, 4-pyridyl | Not reported (inferred) | [1,7] |
| N-(4-Methoxyphenyl)-2-(4-pyrrolidin-1-ylquinazoline-2-sulfonyl)acetamide | 485.54 | Quinazoline-sulfonyl, 4-methoxyphenyl | Anti-cancer (HCT-1, MCF-7) | [2] |
| 2-(3-Chloro-4-hydroxyphenyl)-N-phenethylacetamide | 318.80 | Phenethyl, 3-chloro-4-hydroxyphenyl | 17β-HSD2 inhibition | [5] |
| 2-(4-(Benzo[d]thiazol-5-ylsulfonyl)piperazin-1-yl)-N-(3,5-difluorophenyl)acetamide | 524.57 | Benzo[d]thiazol-sulfonyl, difluorophenyl | Anti-microbial/anti-fungal | [3] |
*Estimated based on .
Biological Activity
2-(6-Bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide is a synthetic organic compound characterized by a complex structure that includes a naphthalene ring substituted with a bromine atom and a methoxy group, alongside an acetamide group attached to a pyridine moiety. Its molecular formula is . This compound has attracted significant attention in medicinal chemistry due to its potential biological activities, particularly as an enzyme inhibitor in various disease contexts.
Biological Activity Overview
Research indicates that 2-(6-bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide exhibits significant biological activity, particularly in the following areas:
- Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways, which could be relevant for conditions such as Alzheimer's disease and diabetes.
- Anticancer Properties : The compound has been evaluated for its cytotoxic effects against various cancer cell lines, indicating potential applications in cancer therapy.
The mechanism of action of 2-(6-bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide is believed to involve interactions with specific molecular targets, including enzymes and receptors. These interactions can lead to modulation of biochemical pathways, potentially affecting cell proliferation and apoptosis.
Cytotoxicity Studies
A series of in vitro studies have been conducted to evaluate the cytotoxic potential of this compound against various human cancer cell lines. The results from these studies are summarized in the following table:
| Cell Line | IC50 (µM) | Notes |
|---|---|---|
| BT-474 (breast) | 0.99 ± 0.01 | Significant cytotoxicity observed |
| HeLa (cervical) | 1.23 ± 0.05 | Moderate cytotoxicity |
| MCF-7 (breast) | 1.45 ± 0.03 | Comparable to other tested compounds |
| NCI-H460 | 1.10 ± 0.02 | Notable inhibition of cell proliferation |
| HaCaT | >10 | Minimal effect on normal cells |
These findings indicate that the compound exhibits selective toxicity towards cancer cells while sparing normal cells, highlighting its potential as an anticancer agent.
Structural-Activity Relationship (SAR)
The unique combination of functional groups in 2-(6-bromo-2-methoxynaphthyl)-N-(4-pyridyl)acetamide contributes to its biological activity. The SAR analysis has shown that modifications to the naphthalene and pyridine moieties can significantly influence the compound's potency and selectivity:
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 2-(6-bromo-2-methoxynaphthalen-1-yl)acetonitrile | Nitrile instead of acetamide | Potentially different reactivity |
| 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-phenyacetamide | Phenyl group on acetamide nitrogen | Different biological activity |
| 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-thiazol-2-yacetamide | Thiazole ring attached | Unique heterocyclic nature influencing bioactivity |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
